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Compound of Interest

Compound Name: (5-Morpholin-4-ylpentyl)amine

CAS No.: 39793-32-3

Cat. No.: B1609626

Get Quote

Executive Summary
(5-Morpholin-4-ylpentyl)amine (CAS: 39793-32-3) is a bifunctional heterocyclic building block

extensively utilized in medicinal chemistry and organic synthesis.[1][2] Characterized by a

saturated morpholine ring connected to a primary amine via a flexible five-carbon (pentyl) alkyl

chain, this molecule serves as a critical "linker" moiety.[1] Its primary utility lies in PROTAC

(Proteolysis Targeting Chimera) design, where the pentyl chain provides optimal spatial

separation between the E3 ligase ligand and the target protein ligand, while the morpholine

headgroup modulates solubility and pharmacokinetic profiles. This guide details its

physicochemical properties, validated synthesis routes, and handling protocols for drug

development applications.[3][4]

Chemical Identity & Physicochemical Profile[4][5][6]
[7][8][9][10]
The dual-nitrogen architecture of (5-Morpholin-4-ylpentyl)amine creates a unique basicity

profile, with a sterically hindered tertiary amine (morpholine) and a reactive primary amine.[1]
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Table 1: Chemical Identification & Properties
Property Data

IUPAC Name 5-(Morpholin-4-yl)pentan-1-amine

Common Synonyms
4-(5-Aminopentyl)morpholine; 5-

Morpholinopentylamine

CAS Number
39793-32-3 (Free Base); 1255718-10-5

(Dihydrochloride)

Molecular Formula C₉H₂₀N₂O

Molecular Weight 172.27 g/mol

SMILES C1COCCN1CCCCCN

Appearance Colorless to pale yellow viscous liquid

Boiling Point
~135–140 °C at 10 mmHg (Estimated based on

homologs)

LogP (Predicted) 0.23 ± 0.3 (Hydrophilic/Lipophilic balance)

pKa (Predicted)
N1 (Primary Amine): ~10.5 N4 (Morpholine):

~8.4

Solubility
Miscible in water, ethanol, DCM, DMSO; slightly

soluble in hexanes.[1][2][5][6][7]

Synthesis & Manufacturing Methodologies
High-purity synthesis of (5-Morpholin-4-ylpentyl)amine is critical to avoid bis-alkylation

byproducts. Two primary routes are industry-standard: the Nitrile Reduction Route (scalable)

and the Gabriel Synthesis (high specificity).[1]

Validated Synthetic Routes
Route A: Nitrile Reduction (Scalable)
This route uses 5-chlorovaleronitrile as a precursor.[1] The morpholine displaces the chloride,

followed by the reduction of the nitrile group to a primary amine.
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Step 1: Nucleophilic substitution of 5-chlorovaleronitrile with morpholine (K₂CO₃, MeCN,

reflux).[1]

Step 2: Reduction of the nitrile intermediate using Lithium Aluminum Hydride (LiAlH4) or

Raney Nickel hydrogenation.[1]

Route B: Gabriel Synthesis (High Purity)
Ideal for small-scale, high-purity needs to prevent polymerization.[1]

Step 1: Reaction of Morpholine with N-(5-bromopentyl)phthalimide.[1]

Step 2: Deprotection using Hydrazine hydrate (Ing-Manske procedure) to release the primary

amine.[1]

Reaction Workflow Diagram

Figure 1: Validated Synthetic Pathways for (5-Morpholin-4-ylpentyl)amine
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Caption: Comparison of Nitrile Reduction (Route A) and Gabriel Synthesis (Route B) for

generating the target amine.

Reactivity & Synthetic Utility[4][7]
The molecule features two distinct nitrogen centers with orthogonal reactivity profiles, allowing

for selective functionalization.
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Selective Amine Functionalization
The primary amine (–NH₂) is significantly more nucleophilic than the tertiary morpholine

nitrogen.[1]

Amide Coupling: Reacts rapidly with activated carboxylic acids (using HATU/EDC) or acid

chlorides to form stable amide bonds.[1] This is the standard method for attaching this linker

to drug pharmacophores.

Reductive Amination: Condenses with aldehydes/ketones in the presence of NaBH(OAc)₃ to

form secondary amines.[1]

Isocyanate Reaction: Reacts with isocyanates to form urea linkages, common in kinase

inhibitor design.

Morpholine Stability
The morpholine ring is chemically robust under standard acidic and basic conditions. However,

it acts as a proton trap (pKa ~8.4).[1]

Salt Formation: Readily forms crystalline dihydrochloride or fumarate salts, which are often

preferred for handling solids over the viscous free base liquid.

Oxidative Stability: The morpholine ether oxygen is stable to air, but the tertiary amine can

form N-oxides if treated with strong peracids (e.g., m-CPBA).

Medicinal Chemistry Applications
(5-Morpholin-4-ylpentyl)amine is classified as a solubilizing linker.[1]

PROTAC Linker Design
In PROTAC development, the length and composition of the linker are critical for the formation

of the ternary complex (Target Protein—PROTAC—E3 Ligase).

Spacer Length: The 5-carbon (pentyl) chain provides a specific distance (~6–8 Å) that allows

flexibility without excessive "floppiness" seen in PEG chains.[1]
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Solubility Enhancement: The morpholine group disrupts crystal lattice energy and increases

aqueous solubility compared to purely alkyl linkers.

Metabolic Stability: Unlike PEG linkers which can undergo oxidative degradation, the alkyl-

morpholine motif is relatively stable against metabolic cleavage in plasma.

Fragment-Based Drug Discovery (FBDD)
The morpholine moiety is often used as a "cap" to fill solvent-exposed pockets in protein

binding sites. The pentyl-amine tail allows this cap to be "reached" from a core scaffold deep

within the binding pocket.

Handling, Safety, & Stability
Hazard Identification (GHS Classification)

Signal Word:DANGER

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]

Acute Toxicity: Harmful if swallowed or absorbed through skin.

Storage Protocols
Atmosphere: Hygroscopic and absorbs CO₂ from the air (forms carbamates).[1] Store under

Argon or Nitrogen.

Temperature: 2–8 °C (Refrigerate).

Container: Tightly sealed glass or fluorinated HDPE. Avoid metal containers that may

corrode due to amine basicity.

Emergency Procedures
Eye Contact: Rinse cautiously with water for >15 minutes. Remove contact lenses.

Immediate medical attention required.

Spill: Neutralize with weak acid (e.g., dilute acetic acid) and absorb with inert material

(vermiculite).[1] Do not use combustible materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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